Cas no 57149-19-6 (Acetic acid, [[(4-methylphenyl)thioxomethyl]thio]-)

• Product Name: Acetic acid, [[(4-methylphenyl)thioxomethyl]thio]-
• CAS No: 57149-19-6
• MF: C₁₀H₁₀O₂S₂
• MW: 226.315200328827
• MDL: MFCD25964790
• CID: 346362
• PubChem ID: 584927
• Update Time: 2025-04-19

Acetic acid, [[(4-methylphenyl)thioxomethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[(4-methylphenyl)thioxomethyl]thio]-
• 2-(4-methylbenzenecarbothioyl)sulfanylacetic acid
• [[[4-Methylphenyl]thioxomethyl]thio]acetic acid
• 57149-19-6
• DTXSID60342832
• {[(4-Methylphenyl)carbonothioyl]thio}acetic acid
• 2-(4-methylbenzenecarbothioylsulfanyl)acetic acid
• [(4-Methylbenzothioyl)sulfanyl]acetic acid #
• (4-methyl-thiobenzoylsulfanyl)-acetic acid
• PXOOGAWEPXWIRV-UHFFFAOYSA-N
• MFCD25964790
• SCHEMBL2705458
• AKOS030574455
• S-(4-Methylthiobenzoyl)thioglycolic acid
• LS-11533
• CHEMBL455921

• MDL： MFCD25964790
• Inchi： 1S/C10H10O2S2/c1-7-2-4-8(5-3-7)10(13)14-6-9(11)12/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： PXOOGAWEPXWIRV-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C(C1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 226.0123
• Monoisotopic Mass: 226.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes